Cas no 1261494-36-3 (2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261494-36-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924066
• Update Time: 2025-08-03

2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C13H7F4NO2/c14-11-10(8(12(19)20)5-6-18-11)7-3-1-2-4-9(7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： BCZZMPPIZHOKPH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=NC=CC=1C(=O)O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid

Introduction to 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic Acid (CAS No. 1261494-36-3)

2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261494-36-3, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a fluoro group and a trifluoromethyl substituent on the aromatic ring, contribute to its unique chemical and pharmacological properties. These modifications enhance its potential as a lead compound in the development of novel therapeutic agents.

The fluoro group, a well-documented pharmacophore in drug design, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the context of 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid, the fluoro atom at the 2-position of the isonicotinic acid scaffold imparts enhanced lipophilicity and binding interactions with biological targets. This has been observed in various studies where fluorinated analogs have demonstrated improved efficacy compared to their non-fluorinated counterparts.

Similarly, the trifluoromethyl group, attached to the phenyl ring at the 2-position, plays a crucial role in enhancing the bioactivity of the compound. The electron-withdrawing nature of the trifluoromethyl group increases the electrophilicity of the aromatic ring, facilitating interactions with nucleophilic sites on biological targets. This feature has been exploited in the design of kinase inhibitors, where such substituents often improve binding affinity and selectivity.

The isonicotinic acid core of 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid is a well-established pharmacophore in antibiotic and anti-inflammatory drug development. Compounds based on this scaffold have shown efficacy against various pathogens and inflammatory conditions. The introduction of fluorine and trifluoromethyl groups into this core structure aims to fine-tune its biological activity, potentially leading to more potent and selective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Studies using these techniques have suggested that 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid may interact with enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. These interactions are being explored further through experimental studies to validate computational predictions.

In vitro studies have demonstrated that derivatives of isonicotinic acid exhibit inhibitory effects on various enzymes, including those involved in bacterial metabolism and human inflammatory pathways. The presence of fluorine and trifluoromethyl groups appears to enhance these inhibitory effects by improving binding affinity and reducing metabolic degradation. For instance, preliminary data suggest that this compound may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses.

Moreover, the structural flexibility offered by the aromatic ring and the functional groups present in 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid allows for further derivatization to optimize its pharmacological properties. Researchers are exploring various synthetic strategies to modify additional positions on the molecule, aiming to enhance its selectivity, solubility, and bioavailability. These efforts are part of a broader trend in drug discovery where structural optimization is used to improve therapeutic outcomes.

The potential applications of this compound extend beyond anti-inflammatory therapies. Emerging research suggests that it may also exhibit antiviral and anticancer properties. The ability of fluorinated compounds to modulate protein-protein interactions has opened new avenues for drug development against viral infections and cancer. For example, studies indicate that modifications at specific positions on the isonicotinic acid scaffold can alter its interaction with viral proteases or oncogenic kinases.

The synthesis of 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include functional group transformations such as halogenation, fluorination, and condensation reactions. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, reducing costs and improving scalability for industrial applications.

Quality control and analytical techniques play a critical role in ensuring the integrity of pharmaceutical compounds like 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are commonly employed methods for characterizing molecular structure and purity. These techniques provide detailed insights into the chemical properties of the compound, ensuring it meets stringent regulatory standards before being used in preclinical or clinical studies.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties conferred by fluorine atoms allow for fine-tuning of molecular interactions with biological targets, leading to more effective therapeutic agents. As computational tools continue to improve and synthetic methodologies evolve, compounds like 2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid are expected to play increasingly significant roles in addressing unmet medical needs.

In conclusion,2-Fluoro-3-(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261494-36-3) represents a promising lead compound with diverse potential applications in pharmaceuticals. Its structural features enhance its biological activity through modulation by fluorine and trifluoromethyl groups, making it an attractive candidate for further development. Ongoing research aims to fully elucidate its therapeutic potential while optimizing its pharmacokinetic properties for clinical use.